N-[4-(4-morpholinyl)phenyl]-2-pyridin-4-yl-4-quinolinecarboxamide
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Overview
Description
N-[4-(4-morpholinyl)phenyl]-2-pyridin-4-yl-4-quinolinecarboxamide is an aromatic amide.
Scientific Research Applications
Synthesis and Photophysical Analysis
- A study reported the synthesis of quinolines, including morpholinyl-substituted quinolines, through the Buchwald–Hartwig amination. These compounds exhibited strong interactions with ct-DNA, indicating potential for DNA-binding applications (Bonacorso et al., 2018).
Intermediate for Biologically Active Compounds
- A study focused on synthesizing 3-Morpholin-4-yl-1-(4-nitrophenyl)-5,6-dihydro-1H-pyridin-2-one, an important intermediate for creating biologically active compounds, potentially useful in cancer treatment (Wang et al., 2016).
Luminescent Properties
- Research on cyclometalating ligands, including N-phenyl-N-(3-(pyridin-2-yl)phenyl)quinolin-2-amine, demonstrated their utility in creating highly luminescent platinum(II) complexes, useful in photophysical studies (Vezzu et al., 2011).
Antitubercular Evaluation
- Substituted pyridines and dihydro-6H-quinolin-5-ones, potentially including the morpholinyl-quinoline compound, were synthesized and showed promising results as antitubercular agents (Kantevari et al., 2011).
Potential CB2 Cannabinoid Receptor Agonists
- Compounds similar to N-[4-(4-morpholinyl)phenyl]-2-pyridin-4-yl-4-quinolinecarboxamide have been identified as potent and selective CB2 agonists, indicating a potential application in pain management (Chu et al., 2009).
Antimicrobial Activities
- Various 1,2,4-triazoles, including those with a pyridin-4-yl moiety, have been synthesized and evaluated for antimicrobial activities, suggesting possible applications in treating bacterial infections (Bayrak et al., 2009).
Structural Studies of Dicarboxylic Acids
- Research on solvates of dicarboxylic acids with pyridine and quinoline, including compounds similar to the one , provided insights into hydrogen bond interactions and molecular encapsulation (Singh & Baruah, 2009).
Properties
Molecular Formula |
C25H22N4O2 |
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Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-(4-morpholin-4-ylphenyl)-2-pyridin-4-ylquinoline-4-carboxamide |
InChI |
InChI=1S/C25H22N4O2/c30-25(27-19-5-7-20(8-6-19)29-13-15-31-16-14-29)22-17-24(18-9-11-26-12-10-18)28-23-4-2-1-3-21(22)23/h1-12,17H,13-16H2,(H,27,30) |
InChI Key |
XJUNZAIMQIPYHL-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NC(=O)C3=CC(=NC4=CC=CC=C43)C5=CC=NC=C5 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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